(1E)-1-(2,6,6-Trimethyl-1-cyclohexen-1-yl)-1-penten-3-one
(1E)-1-(2,6,6-Trimethyl-1-cyclohexen-1-yl)-1-penten-3-one
1-(2, 6, 6-Trimethyl-1-cyclohexen-1-yl)-1-penten-3-one, also known as beta methyl ionone or 1-methyl-b-ionone, belongs to the class of organic compounds known as sesquiterpenoids. These are terpenes with three consecutive isoprene units. 1-(2, 6, 6-Trimethyl-1-cyclohexen-1-yl)-1-penten-3-one is considered to be a practically insoluble (in water) and relatively neutral molecule. 1-(2, 6, 6-Trimethyl-1-cyclohexen-1-yl)-1-penten-3-one has been primarily detected in urine. Within the cell, 1-(2, 6, 6-trimethyl-1-cyclohexen-1-yl)-1-penten-3-one is primarily located in the membrane (predicted from logP) and cytoplasm. 1-(2, 6, 6-Trimethyl-1-cyclohexen-1-yl)-1-penten-3-one has a floral and woody taste.
1-(2,6,6-Trimethyl-1-cyclohexen-1-yl)-1-penten-3-one is a monoterpene.
1-(2,6,6-Trimethyl-1-cyclohexen-1-yl)-1-penten-3-one is a monoterpene.
Brand Name:
Vulcanchem
CAS No.:
127-43-5
VCID:
VC0087253
InChI:
InChI=1S/C14H22O/c1-5-12(15)8-9-13-11(2)7-6-10-14(13,3)4/h8-9H,5-7,10H2,1-4H3/b9-8+
SMILES:
CCC(=O)C=CC1=C(CCCC1(C)C)C
Molecular Formula:
C14H22O
Molecular Weight:
206.32 g/mol
(1E)-1-(2,6,6-Trimethyl-1-cyclohexen-1-yl)-1-penten-3-one
CAS No.: 127-43-5
Main Products
VCID: VC0087253
Molecular Formula: C14H22O
Molecular Weight: 206.32 g/mol
| CAS No. | 127-43-5 |
|---|---|
| Product Name | (1E)-1-(2,6,6-Trimethyl-1-cyclohexen-1-yl)-1-penten-3-one |
| Molecular Formula | C14H22O |
| Molecular Weight | 206.32 g/mol |
| IUPAC Name | (E)-1-(2,6,6-trimethylcyclohexen-1-yl)pent-1-en-3-one |
| Standard InChI | InChI=1S/C14H22O/c1-5-12(15)8-9-13-11(2)7-6-10-14(13,3)4/h8-9H,5-7,10H2,1-4H3/b9-8+ |
| Standard InChIKey | LMWNGLDCJDIIBR-CMDGGOBGSA-N |
| Isomeric SMILES | CCC(=O)/C=C/C1=C(CCCC1(C)C)C |
| SMILES | CCC(=O)C=CC1=C(CCCC1(C)C)C |
| Canonical SMILES | CCC(=O)C=CC1=C(CCCC1(C)C)C |
| Density | d25 0.93 0.930-0.935 |
| Physical Description | colourless to yellow liquid |
| Description | 1-(2, 6, 6-Trimethyl-1-cyclohexen-1-yl)-1-penten-3-one, also known as beta methyl ionone or 1-methyl-b-ionone, belongs to the class of organic compounds known as sesquiterpenoids. These are terpenes with three consecutive isoprene units. 1-(2, 6, 6-Trimethyl-1-cyclohexen-1-yl)-1-penten-3-one is considered to be a practically insoluble (in water) and relatively neutral molecule. 1-(2, 6, 6-Trimethyl-1-cyclohexen-1-yl)-1-penten-3-one has been primarily detected in urine. Within the cell, 1-(2, 6, 6-trimethyl-1-cyclohexen-1-yl)-1-penten-3-one is primarily located in the membrane (predicted from logP) and cytoplasm. 1-(2, 6, 6-Trimethyl-1-cyclohexen-1-yl)-1-penten-3-one has a floral and woody taste. 1-(2,6,6-Trimethyl-1-cyclohexen-1-yl)-1-penten-3-one is a monoterpene. |
| PubChem Compound | 5375218 |
| Last Modified | Nov 11 2021 |
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